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Compound of Interest

Compound Name: 17:0-18:1 PE-d5

CAS No.: 2342575-56-6

Cat. No.: B15552465

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for the deuterated phosphatidylethanolamine

internal standard, 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1
PE-d5). This internal standard is crucial for accurate quantification of

phosphatidylethanolamines (PEs) in complex biological samples using mass spectrometry-

based lipidomics workflows.

Quantitative Data Summary
The following tables summarize the key quantitative specifications for 17:0-18:1 PE-d5 as

typically reported on a Certificate of Analysis.

Table 1: Product Specifications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15552465#bc-rfq
https://www.benchchem.com/product/b15552465/docs?utm_src=pdf-body#technical-guide-certificate-of-analysis-for-17-0-18-1-pe-d5
https://www.benchchem.com/product/b15552465/docs?utm_src=pdf-body#technical-guide-certificate-of-analysis-for-17-0-18-1-pe-d5
https://www.benchchem.com/product/b15552465/docs?utm_src=pdf-body#technical-guide-certificate-of-analysis-for-17-0-18-1-pe-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Chemical Name
1-heptadecanoyl-2-oleoyl-sn-glycero-3-

phosphoethanolamine-d5

Synonym 17:0-18:1 PE-d5

CAS Number 2342575-56-6[1]

Molecular Formula C₄₀H₇₃D₅NO₈P[1]

Molecular Weight 737.05 g/mol [1]

Purity >99% (by Thin Layer Chromatography)[1]

Form Solution

Concentration 1 mg/mL or 75 µg/mL

Storage Temperature -20°C[1]

Table 2: Physical and Chemical Properties

Parameter Value

Appearance A clear solution

Solubility
Soluble in organic solvents such as methanol,

ethanol, and chloroform

** isotopic Enrichment** Deuterium (d5) on the ethanolamine headgroup

Experimental Protocols
The characterization of 17:0-18:1 PE-d5 involves several analytical techniques to ensure its

identity, purity, and concentration. The following are detailed methodologies for the key

experiments typically cited in a CoA.

Purity Determination by Thin Layer Chromatography
(TLC)
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Objective: To assess the purity of the PE-d5 standard and identify any potential impurities.

Methodology:

Stationary Phase: Silica gel plate.

Mobile Phase: A solvent system capable of separating phospholipids, typically a mixture of

chloroform, methanol, and water in a specific ratio (e.g., 65:25:4, v/v/v).

Sample Preparation: The 17:0-18:1 PE-d5 standard is spotted onto the TLC plate

alongside appropriate controls.

Development: The plate is placed in a chromatography tank containing the mobile phase

and allowed to develop.

Visualization: The separated spots are visualized using a suitable staining agent, such as

primuline spray or iodine vapor, and viewed under UV light.

Analysis: The retention factor (Rf) of the main spot is calculated and compared to a

reference standard. The absence of significant secondary spots indicates high purity.

Identity and Structural Confirmation by Mass
Spectrometry (MS)

Objective: To confirm the molecular weight and structure of 17:0-18:1 PE-d5.

Methodology:

Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-

Flight (Q-TOF) or Orbitrap mass spectrometer, coupled with an electrospray ionization

(ESI) source.

Sample Preparation: The standard is diluted in an appropriate solvent (e.g.,

methanol/chloroform) and infused directly into the mass spectrometer or injected into a

liquid chromatography system.
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Ionization Mode: Both positive and negative ESI modes are typically used to obtain

comprehensive structural information.

Mass Analysis:

Full Scan MS: To determine the accurate mass of the intact molecule. In positive mode,

the protonated molecule [M+H]⁺ is observed, while in negative mode, the deprotonated

molecule [M-H]⁻ is observed.

Tandem MS (MS/MS): To confirm the structure by fragmentation analysis. Specific

fragmentation patterns for PEs are monitored. For instance, in negative ion mode,

characteristic fatty acid fragments are observed. In positive ion mode, a neutral loss of

the deuterated ethanolamine headgroup is a key diagnostic feature.

Table 3: Typical Mass Spectrometry Parameters

Parameter Setting

Ionization Source Electrospray Ionization (ESI)

Polarity Positive and Negative

Capillary Voltage 3.0 - 4.5 kV

Cone Voltage 30 - 50 V

Source Temperature 120 - 150 °C

Desolvation Temperature 350 - 500 °C

Scan Mode
Full Scan (for accurate mass) and Product Ion

Scan (for MS/MS)

Collision Energy Ramped (e.g., 20-40 eV) for fragmentation

Quantification by Liquid Chromatography-Mass
Spectrometry (LC-MS)

Objective: To accurately determine the concentration of the 17:0-18:1 PE-d5 solution.
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Methodology:

Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer

(e.g., a triple quadrupole).

Chromatography:

Column: A reverse-phase C18 column is commonly used for lipid separation.

Mobile Phase A: Water with a small percentage of an additive like formic acid or

ammonium formate.

Mobile Phase B: A mixture of organic solvents such as acetonitrile and isopropanol.

Gradient: A gradient elution is employed to separate the lipid from the solvent front and

any potential contaminants.

Mass Spectrometry:

Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity.

MRM Transition: A specific precursor ion (the molecular ion of 17:0-18:1 PE-d5) is

selected and fragmented, and a specific product ion is monitored. This transition is

unique to the target analyte.

Quantification: A calibration curve is generated using a certified reference material, and

the concentration of the 17:0-18:1 PE-d5 solution is determined by comparing its

response to the calibration curve.

Visualizations
Lipidomics Experimental Workflow
The following diagram illustrates a typical workflow for the analysis of

phosphatidylethanolamines in a biological sample, where an internal standard like 17:0-18:1
PE-d5 is utilized.
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A typical lipidomics workflow for PE analysis.

Mass Spectrometry Fragmentation Pathway for PE
This diagram shows a simplified representation of the characteristic fragmentation of a

phosphatidylethanolamine in negative ion mode mass spectrometry, which is used for structural

confirmation.
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Simplified PE fragmentation in negative ion MS.

This technical guide provides a foundational understanding of the data and methodologies

associated with the Certificate of Analysis for 17:0-18:1 PE-d5. For specific applications,

researchers should always refer to the CoA provided by the manufacturer for the specific lot of

the standard they are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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